Cas no 861595-12-2 (1-Imidazolidinecarboxylicacid, 2,4-dioxo-, ethyl ester)
861595-12-2 structure
Product Name:1-Imidazolidinecarboxylicacid, 2,4-dioxo-, ethyl ester
CAS No:861595-12-2
MF:C6H8N2O4
MW:172.138721466064
CID:718357
PubChem ID:121227435
Update Time:2025-04-19
1-Imidazolidinecarboxylicacid, 2,4-dioxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Imidazolidinecarboxylicacid, 2,4-dioxo-, ethyl ester
- 1-Imidazolecarboxylic acid, tetrahydro-2,4-diketo-, ethyl ester (1CI)
- Ethyl 2,4-dioxoimidazolidine-1-carboxylate
- 861595-12-2
-
- Inchi: 1S/C6H8N2O4/c1-2-12-6(11)8-3-4(9)7-5(8)10/h2-3H2,1H3,(H,7,9,10)
- InChI Key: LEFQGCZKUCBVFF-UHFFFAOYSA-N
- SMILES: O(CC)C(N1C(NC(C1)=O)=O)=O
Computed Properties
- Exact Mass: 172.048
- Monoisotopic Mass: 172.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.7A^2
- XLogP3: -0.3
1-Imidazolidinecarboxylicacid, 2,4-dioxo-, ethyl ester Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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